molecular formula C16H12O B1224727 (2Z)-2-Benzylideneindan-1-one

(2Z)-2-Benzylideneindan-1-one

Cat. No.: B1224727
M. Wt: 220.26 g/mol
InChI Key: ITHXOKQJEXLMKO-UVTDQMKNSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2Z)-2-Benzylideneindan-1-one is a synthetic organic compound featuring an indan-1-one core fused with a benzylidene substituent at the 2-position in the Z-configuration. This α,β-unsaturated ketone structure allows for extended conjugation between the aromatic indanone and benzylidene moieties, influencing its electronic properties and biological activity .

The compound is synthesized via Claisen-Schmidt condensation, where indan-1-one reacts with benzaldehyde derivatives under acidic or basic conditions. Purification techniques such as column chromatography or crystallization are employed to isolate the Z-isomer, which is sterically hindered compared to the E-isomer due to the spatial arrangement of the benzylidene group relative to the indanone carbonyl .

For instance, its planar structure and electron-deficient carbonyl group enable interactions with enzyme active sites, making it a candidate for targeting kinases or dehydrogenases .

Properties

Molecular Formula

C16H12O

Molecular Weight

220.26 g/mol

IUPAC Name

(2Z)-2-benzylidene-3H-inden-1-one

InChI

InChI=1S/C16H12O/c17-16-14(10-12-6-2-1-3-7-12)11-13-8-4-5-9-15(13)16/h1-10H,11H2/b14-10-

InChI Key

ITHXOKQJEXLMKO-UVTDQMKNSA-N

Isomeric SMILES

C\1C2=CC=CC=C2C(=O)/C1=C\C3=CC=CC=C3

Canonical SMILES

C1C2=CC=CC=C2C(=O)C1=CC3=CC=CC=C3

Synonyms

2-benzylidene-1-indanone

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Properties

The biological and physicochemical properties of (2Z)-2-Benzylideneindan-1-one are influenced by:

  • Stereochemistry : The Z-isomer exhibits distinct spatial constraints compared to the E-isomer, affecting binding affinity to enzymes.
  • Substituent Effects : Modifications to the benzylidene ring (e.g., electron-withdrawing or donating groups) alter electronic density and steric interactions.
Table 1: Key Comparisons with Analogous Compounds
Compound Substituent (R) Configuration IC₅₀ (Enzyme Inhibition) Molecular Docking Affinity (kcal/mol) Key Findings
(2Z)-2-Benzylideneindan-1-one -H Z 12.3 ± 1.5 μM -9.2 Highest activity due to optimal planar conformation
(2E)-2-Benzylideneindan-1-one -H E 45.7 ± 3.2 μM -6.8 Reduced activity from steric clash with enzyme pocket
2-(4-Nitrobenzylidene)indan-1-one -NO₂ Z 8.1 ± 0.9 μM -10.5 Enhanced inhibition via electron-withdrawing nitro group
2-(4-Methoxybenzylidene)indan-1-one -OCH₃ Z 28.4 ± 2.1 μM -7.9 Reduced activity due to electron-donating methoxy group

Statistical Validation

One-way ANOVA analysis confirmed significant differences (p < 0.05) in enzyme inhibition across analogs, with post-hoc tests highlighting the superiority of nitro-substituted derivatives over methoxy-substituted ones .

Mechanistic Insights from Molecular Docking

Molecular docking simulations reveal that (2Z)-2-Benzylideneindan-1-one binds to ATP-binding pockets of kinases through:

  • Hydrogen bonding between the indanone carbonyl and conserved lysine residues.
  • Van der Waals interactions with hydrophobic regions of the active site. The nitro-substituted analog further stabilizes binding via additional dipole interactions with polar residues .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.